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Compound of Interest

Compound Name: Flavidin

Cat. No.: B162293 Get Quote

An In-depth Examination of Orchidaceae-derived Flavidin, its Biochemical Profile, and

Therapeutic Potential.

Introduction
The Orchidaceae family, one of the largest and most diverse groups of flowering plants, is a

rich reservoir of unique secondary metabolites with significant pharmacological potential.

Among these is flavidin, a 9,10-dihydrophenanthrene derivative that has garnered interest for

its bioactive properties. This technical guide provides a comprehensive overview of flavidin,

focusing on the Orchidaceae species that produce it, its biosynthesis, methods for its extraction

and characterization, and its pharmacological activities. The information is tailored for

researchers, scientists, and professionals in the field of drug development.

Orchidaceae Species Yielding Flavidin
Flavidin has been isolated from several genera within the Orchidaceae family. The primary

species known to produce this compound are listed below.
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Genus Species Reference(s)

Coelogyne C. elata, C. longipes, C. flavida [1]

Arundina A. graminifolia [1]

Pholidota P. articulata

Otochilus O. fusca

Chemical Profile of Flavidin
Flavidin is a member of the phenanthrene class of organic compounds. Its chemical structure

and properties are summarized in the table below.

Parameter Value

Molecular Formula C₁₅H₁₂O₃

Molecular Weight 240.25 g/mol

IUPAC Name
9,10-dihydro-5H-phenanthro[4,5-bcd]pyran-2,7-

diol

PubChem CID 158594

CAS Number 83924-98-5

Biosynthesis of Flavidin in Orchidaceae
The biosynthesis of flavidin in orchids proceeds through the phenylpropanoid pathway, which

is a major route for the synthesis of a wide variety of plant secondary metabolites. The pathway

involves the conversion of the amino acid L-phenylalanine into various phenolic compounds.

While the specific enzymatic steps for flavidin are not fully elucidated, the general pathway for

the formation of dihydrophenanthrenes in Orchidaceae is understood.

L-Phenylalanine Cinnamic Acid p-Coumaric Acid Dihydro-p-Coumaric Acid Bibenzyl Precursor
+ 3x Malonyl-CoA

Dihydrophenanthrene Backbone
Cyclization

Flavidin

Hydroxylation &
Other modifications
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Biosynthesis of Flavidin in Orchidaceae.

Experimental Protocols
Extraction and Isolation of Flavidin
The following is a generalized protocol for the extraction and isolation of flavidin from

Orchidaceae plant material, based on commonly used phytochemical techniques.
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Workflow for Flavidin Extraction.
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Methodology:

Plant Material Preparation: Freshly collected plant material (e.g., whole plants or specific

organs of Coelogyne flavida) is washed, air-dried in the shade, and then pulverized into a

coarse powder.

Extraction: The powdered plant material is subjected to maceration with a suitable solvent,

such as methanol or ethanol, at room temperature for an extended period (e.g., 48-72

hours), often with periodic agitation. This process is typically repeated multiple times to

ensure exhaustive extraction.

Concentration: The combined extracts are filtered to remove solid plant debris. The filtrate is

then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to silica gel column

chromatography. The column is packed with silica gel and eluted with a gradient of solvents,

typically starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the

polarity with a more polar solvent (e.g., ethyl acetate or methanol).

Fraction Analysis and Purification: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing flavidin. Fractions showing the presence

of the target compound are combined and may be subjected to further purification steps,

such as preparative high-performance liquid chromatography (HPLC), to obtain pure

flavidin.

Characterization of Flavidin
The structural elucidation and confirmation of isolated flavidin are performed using a

combination of spectroscopic techniques.
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Technique Purpose

Mass Spectrometry (MS)
Determination of the molecular weight and

elemental composition.

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR spectroscopy to determine the

chemical structure, including the connectivity of

atoms and stereochemistry.

Infrared (IR) Spectroscopy
Identification of functional groups present in the

molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy
To determine the wavelength of maximum

absorbance.

Pharmacological Activities of Flavidin
Flavidin has been reported to exhibit a range of biological activities, with its antioxidant

properties being the most well-documented.

Antioxidant Activity
Flavidin has demonstrated significant antioxidant potential in various in-vitro assays.

Assay Result Reference(s)

DPPH Radical Scavenging

Activity

Potent scavenging activity,

comparable to or exceeding

that of standard antioxidants

like BHT.

β-Carotene-Linoleic Acid

Model

Significant inhibition of lipid

peroxidation.

Hydroxyl Radical Scavenging

Assay

Effective scavenging of

hydroxyl radicals.

Superoxide Radical

Scavenging Assay

Moderate to high scavenging

activity.
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Other Potential Pharmacological Activities
Preliminary studies and the activities of related phenanthrenes from orchids suggest that

flavidin may also possess other valuable pharmacological properties.

Anti-inflammatory Activity: Many phenanthrenes from orchids have shown anti-inflammatory

effects, suggesting a similar potential for flavidin. Further investigation is required to quantify

this activity.

Anticancer Activity: Some dihydrophenanthrenes have exhibited cytotoxic effects against

various cancer cell lines. The anticancer potential of flavidin is an area for future research.

Flavidin

Antioxidant Activity Anti-inflammatory Activity
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(Potential)
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Cytotoxicity to
Cancer Cells
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Pharmacological Activities of Flavidin.

Future Perspectives and Drug Development
Flavidin, as a naturally occurring dihydrophenanthrene from the Orchidaceae family, presents

a promising scaffold for drug discovery and development. Its potent antioxidant properties

suggest potential applications in conditions associated with oxidative stress. Further research is

warranted to explore its anti-inflammatory, anticancer, and other pharmacological activities in
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more detail, including in vivo studies and elucidation of its mechanisms of action. The

development of efficient and scalable synthesis or semi-synthesis methods for flavidin and its

analogues could also accelerate its journey from a natural product to a potential therapeutic

agent.

Conclusion
Flavidin, a dihydrophenanthrene found in several Orchidaceae species, is a bioactive

compound with demonstrated antioxidant properties and potential for other therapeutic

applications. This guide has provided a comprehensive overview of the current knowledge on

flavidin, from its natural sources and biosynthesis to its extraction, characterization, and

pharmacological activities. It is hoped that this information will serve as a valuable resource for

researchers and professionals in the ongoing exploration of natural products for drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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